N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-4-fluorobenzamide hydrochloride

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-fluorobenzamide;hydrochloride
• InChI: InChI=1S/C19H19ClFN3O2S.ClH/c1-23(2)10-11-24(18(25)12-4-6-13(21)7-5-12)19-22-16-15(26-3)9-8-14(20)17(16)27-19;/h4-9H,10-11H2,1-3H3;1H
• InChI Key: FFVMWQAJARINAD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=CC(=C2S1)Cl)OC)C(=O)C3=CC=C(C=C3)F.Cl
• Molecular Formula: C19H20Cl2FN3O2S
• Molecular Weight: 444.3 g/mol

Description

N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-4-fluorobenzamide hydrochloride is a useful research compound. Its molecular formula is C19H20Cl2FN3O2S and its molecular weight is 444.35. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Interaction Studies

One study focused on the molecular structure and intermolecular interactions of a compound with a similar benzamide moiety. This research provides valuable insights into how such compounds' molecular geometry might be influenced by dimerization and crystal packing, which is crucial for understanding their behavior in biological systems or as potential drug candidates (Karabulut et al., 2014).

Pharmacological Evaluation of Similar Compounds

Another study explored a series of compounds for their anticonvulsant activity, highlighting the importance of benzodiazepine receptor agonism in mediating pharmacological effects. This kind of research underscores the potential of structurally related compounds in developing new therapeutic agents (Faizi et al., 2017).

Analysis of Molecular Properties

Further investigation into similar chemical entities revealed their molecular refraction and polarizability, important properties for understanding a compound's electronic characteristics and interactions with light. Such studies are fundamental for applications in materials science and photophysical research (Sawale et al., 2016).

Antimicrobial Activity Research

Research into novel thiazolyl and benzamide derivatives has demonstrated potent antimicrobial activity, indicating the potential of compounds with similar structural features for use in combating microbial infections (Liaras et al., 2011).